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Compound of Interest

Compound Name: Docosyl isononanoate

Cat. No.: B15176416 Get Quote

A Note on Chemical Identity: The term "docosyl isononanoate" is ambiguous in publicly

available chemical databases. While a CAS number (84989-44-6) is associated with this name,

a definitive chemical structure and detailed technical data are not readily available. It is

plausible that this name is a misnomer or a less common synonym for related, well-

documented ester compounds. This guide will focus on two such compounds whose names

bear a resemblance and for which substantial data exists: Docosyl Docosanoate and Isononyl

Isononanoate. This information is intended to provide a comprehensive overview for

researchers, scientists, and drug development professionals.

Docosyl Docosanoate
Synonyms: Behenyl Behenate, Docosyl Behenate

Docosyl docosanoate is the ester of docosyl alcohol and docosanoic acid. It is a large,

saturated wax ester.

Chemical Structure and Molecular Weight
The chemical structure of docosyl docosanoate consists of a 44-carbon long chain.
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Figure 1: Chemical Structure of Docosyl Docosanoate

Physicochemical Data
Property Value

Molecular Formula C₄₄H₈₈O₂[1]

Molecular Weight 649.17 g/mol [2]

Appearance White, waxy solid[3]

Melting Point 75 °C[4]

Boiling Point 627.1 °C at 760 mmHg[4]

Applications
Docosyl docosanoate is primarily used in the cosmetics industry as a stabilizer and emulsifier.

[3] Its functions include:

Thickening agent: It enhances the viscosity of formulations, particularly in products like

makeup and lipsticks.[3]

Emulsion stabilizer: It helps to combine oil and water phases in creams and lotions.[3]

Hair conditioning: It is found in shampoos and conditioners, where it helps to strengthen and

moisturize the hair.[3]
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Isononyl Isononanoate
Synonyms: 3,5,5-Trimethylhexyl 3,5,5-trimethylhexanoate

Isononyl isononanoate is the ester of isononyl alcohol and isononanoic acid. It is a branched,

non-greasy emollient.

Chemical Structure and Molecular Weight
The structure of isononyl isononanoate is characterized by its branched alkyl chains.
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Figure 2: Chemical Structure of Isononyl Isononanoate

Physicochemical Data
Property Value

Molecular Formula C₁₈H₃₆O₂

Molecular Weight 284.48 g/mol

Appearance Colorless to light yellow transparent oily liquid

Solubility
Poorly soluble in water, highly soluble in organic

solvents and oils.

Applications
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Isononyl isononanoate is widely used in the cosmetics and personal care industries. Its key

applications include:

Emollient: It softens and soothes the skin, providing a non-greasy, velvety feel.[5] It is a

common ingredient in moisturizers, lotions, and creams.

Texture Enhancer: It improves the spreadability of cosmetic products and provides a dry

touch feel.

Antistatic Agent: In hair care products, it reduces static electricity and helps to smooth the

hair cuticle, adding shine.

Solvent: It has excellent solubility and compatibility with a variety of cosmetic ingredients,

including silicones.[5]

Plasticizer: It is also used in the manufacturing of flexible plastics.

Experimental Protocols and Signaling Pathways
Detailed experimental protocols for the synthesis or application of docosyl docosanoate and

isononyl isononanoate are proprietary to manufacturers and are not extensively published in

publicly accessible scientific literature. Similarly, as these are primarily inert excipients in

cosmetic and industrial applications, there is no known direct signaling pathway associated

with these molecules in a biological context. Their primary mode of action on the skin is

biophysical, forming a barrier to prevent water loss and improving the sensory characteristics of

the product.

Summary
While the query for "docosyl isononanoate" did not yield a specific, well-defined chemical

entity, this guide provides a technical overview of two closely related and commercially

significant esters: docosyl docosanoate and isononyl isononanoate. The provided data on their

chemical structures, physicochemical properties, and applications should serve as a valuable

resource for professionals in research, development, and formulation science. The key

distinction lies in their molecular size and structure, with docosyl docosanoate being a large,

linear wax ester and isononyl isononanoate being a smaller, branched emollient ester. This

difference dictates their respective physical properties and applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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